Cas no 211942-97-1 (4-cyclopropyl-1,3-thiazole-2-carbaldehyde)

• Product Name: 4-cyclopropyl-1,3-thiazole-2-carbaldehyde
• CAS No: 211942-97-1
• MF: C₇H₇NOS
• MW: 153.201580286026
• MDL: MFCD07381825
• CID: 242435
• PubChem ID: 45083784
• Update Time: 2025-06-09

4-cyclopropyl-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxaldehyde,4-cyclopropyl-
• 4-CYCLOPROPYLTHIAZOLE-2-CARBALDEHYDE
• 4-Cyclopropylthiazole-2-carboxaldehyde
• 4-cyclopropyl-1,3-thiazole-2-carbaldehyde
• 4-Cyclopropyl-thiazole-2-carbaldehyde
• F13484
• SB35374
• EN300-113042
• MFCD07381825
• 211942-97-1
• 4-Cyclopropyl-2-thiazolecarboxaldehyde
• 2-Thiazolecarboxaldehyde, 4-cyclopropyl- (9CI)
• SCHEMBL21773025
• AKOS013221622
• 4-cyclopropyl-1, 3-thiazole-2-carbaldehyde
• AC-29573
• CS-0188233
• Z1172090848
• AS-47373
• DB-282656
• 2-Thiazolecarboxaldehyde, 4-cyclopropyl-

• MDL： MFCD07381825
• Inchi： 1S/C7H7NOS/c9-3-7-8-6(4-10-7)5-1-2-5/h3-5H,1-2H2
• InChI Key： LLLVTDUXRVXBOA-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC(=C1)C1CC1

Computed Properties

• Exact Mass: 153.02491
• Monoisotopic Mass: 153.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-cyclopropyl-1,3-thiazole-2-carbaldehyde

Introduction to 4-Cyclopropyl-1,3-Thiazole-2-Carbaldehyde (CAS No. 211942-97-1)

4-Cyclopropyl-1,3-thiazole-2-carbaldehyde (CAS No. 211942-97-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring. The presence of the cyclopropyl group and the aldehyde functionality imparts distinct chemical properties that make it an attractive candidate for a wide range of synthetic transformations and biological studies.

The chemical structure of 4-cyclopropyl-1,3-thiazole-2-carbaldehyde is characterized by a thiazole ring with a cyclopropyl substituent at the 4-position and an aldehyde group at the 2-position. This configuration provides a balance of electron-withdrawing and electron-donating effects, which can influence its reactivity and stability. The cyclopropyl group, being a three-membered ring, is highly strained and can participate in various reactions, including ring-opening processes. The aldehyde group, on the other hand, is a common functional group in organic synthesis and can undergo a variety of reactions such as nucleophilic addition, condensation, and oxidation.

In the context of medicinal chemistry, 4-cyclopropyl-1,3-thiazole-2-carbaldehyde has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents. For instance, thiazoles are known to exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The cyclopropyl substituent can enhance these activities by modulating the lipophilicity and metabolic stability of the resulting compounds.

A notable example of the application of 4-cyclopropyl-1,3-thiazole-2-carbaldehyde is in the synthesis of inhibitors for specific enzymes involved in disease pathways. One such study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the development of potent inhibitors for histone deacetylases (HDACs). HDAC inhibitors have shown promise in treating various cancers by inducing cell cycle arrest and apoptosis. The cyclopropyl group was found to improve the potency and selectivity of these inhibitors by optimizing their binding interactions with the target enzyme.

Beyond its role in drug discovery, 4-cyclopropyl-1,3-thiazole-2-carbaldehyde has also been investigated for its potential as a ligand in coordination chemistry. Thiazoles can form stable complexes with transition metals due to their donor properties. A recent study published in Inorganic Chemistry demonstrated that this compound can serve as an excellent ligand for palladium-catalyzed cross-coupling reactions. The resulting palladium complexes exhibited high catalytic activity and selectivity in C-C bond formation reactions, which are crucial steps in the synthesis of complex organic molecules.

The synthetic accessibility of 4-cyclopropyl-1,3-thiazole-2-carbaldehyde has further contributed to its popularity among researchers. Various synthetic routes have been developed to prepare this compound efficiently. One common approach involves the condensation of 2-aminothiophenol with cyclopropanecarboxaldehyde followed by cyclization under acidic conditions. This method provides good yields and can be easily scaled up for large-scale production. Another route involves the reaction of 2-chloroacetyl chloride with thiourea to form an intermediate thioamide, which is then cyclized with cyclopropanecarboxaldehyde under basic conditions.

In conclusion, 4-cyclopropyl-1,3-thiazole-2-carbaldehyde (CAS No. 211942-97-1) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and coordination chemistry. Its unique chemical structure and versatile reactivity make it an attractive candidate for further exploration and development. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.